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Compound of Interest

1-(Ethoxycarbonyl)piperidine-4-
Compound Name:
carboxylic acid

Cat. No.: B042520

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid is a bifunctional organic molecule featuring
a piperidine core, a common scaffold in medicinal chemistry. Its structure, containing both a
carboxylic acid and an N-ethoxycarbonyl protecting group, makes it a valuable intermediate in
the synthesis of more complex molecules, particularly in drug discovery and development. The
carboxylic acid provides a handle for amide bond formation, while the ethoxycarbonyl group
offers a stable yet removable protecting group for the piperidine nitrogen.

This guide provides a comprehensive overview of the safety considerations and handling
protocols for 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid. It is important to note that
while specific, in-depth toxicological data for this exact compound is not extensively published,
a robust safety profile can be constructed by examining its structural components and data
from closely related analogs, such as 1-(tert-Butoxycarbonyl)piperidine-4-carboxylic acid (N-
Boc-isonipecotic acid) and piperidine-4-carboxylic acid itself.[1][2][3] This approach, rooted in
established chemical principles, allows for a reliable assessment of the potential hazards and
the implementation of appropriate safety measures.

Hazard Identification and GHS Classification

Based on the data available for closely related analogs, 1-(Ethoxycarbonyl)piperidine-4-
carboxylic acid is classified as a hazardous chemical.[1] The primary hazards are associated
with its irritant properties, stemming from the acidic carboxylic acid moiety and the piperidine
ring structure.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b042520?utm_src=pdf-interest
https://www.benchchem.com/product/b042520?utm_src=pdf-body
https://www.benchchem.com/product/b042520?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL17527&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR6923_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17527~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2013:58:46~~N-Boc-isonipecotic%20acid~~
https://www.benchchem.com/product/b042520?utm_src=pdf-body
https://www.benchchem.com/product/b042520?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL17527&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Statements:

e H315: Causes skin irritation.[2][4]

e H319: Causes serious eye irritation.[2][4]

» H335: May cause respiratory irritation.[2][4]
Signal Word: Warning[1][2]

These classifications necessitate careful handling to avoid direct contact. The causality is clear:
the carboxylic acid can disrupt skin and mucous membrane integrity, leading to irritation, while
fine dust or aerosols can irritate the respiratory tract if inhaled.[5][6]

Hazard Class Category Pictogram Hazard Statement
Skin GHSO07 (Exclamation H315: Causes skin
: o Category 2 N
Corrosion/Irritation Mark) irritation[1]
Serious Eye GHSO07 (Exclamation H319: Causes serious
o Category 2 o

Damage/Irritation Mark) eye irritation[1]
Specific target organ ) H335: May cause

o ] GHSO07 (Exclamation ) o
toxicity (single Category 3 Mark) respiratory irritation[1]

ar

exposure) [2]

Toxicological Profile and Routes of Exposure

The primary health risk associated with this compound is its irritant nature. The toxicological
properties have not been exhaustively investigated for this specific molecule, but the following
can be inferred from its structure and analog data.[6][7]

 Inhalation: Inhaling dusts or aerosols of the compound can lead to irritation of the nose,
throat, and respiratory tract.[2][5][8] Symptoms may include coughing and shortness of
breath. Use only in a well-ventilated area, preferably within a chemical fume hood.[5][8]

» Skin Contact: Direct contact is likely to cause skin irritation, resulting in redness and
discomfort.[2][8][9] This is a common effect of carboxylic acids. Prolonged contact should be
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avoided.

o Eye Contact: This represents the most significant acute risk. The compound is expected to
cause serious eye irritation.[1][2][8] Direct contact can lead to pain, redness, and potentially
damage to the cornea if not promptly and properly addressed.

 Ingestion: While not an intended route of exposure in a laboratory setting, accidental
ingestion may cause irritation to the gastrointestinal tract.[10]

First-Aid and Emergency Protocols: A Self-
Validating Response System

Rapid and correct first-aid is critical to mitigate the effects of accidental exposure. The following
protocols are designed to be a self-validating system, ensuring immediate and effective care.
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Exposure Route Protocol

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, ensuring to lift

the upper and lower eyelids occasionally.[1][8]
Eye Contact )

2. Remove contact lenses if present and easy to

do so. Continue rinsing.[8] 3. Seek immediate

medical attention.[1]

1. Immediately wash the affected area with

plenty of soap and water while removing all
Skin Contact contaminated clothing.[1][8] 2. If skin irritation

occurs or persists, seek medical advice.[8] 3.

Wash contaminated clothing before reuse.[2]

1. Move the individual to fresh air immediately.

[1][8] 2. If breathing is difficult, provide oxygen. If
Inhalation the person is not breathing, give artificial

respiration (use a barrier device).[1] 3. Seek

medical attention if symptoms persist.[8]

1. Do NOT induce vomiting. 2. Rinse the mouth

) thoroughly with water.[7] 3. Never give anything
Ingestion .

by mouth to an unconscious person.[7] 4. Seek

immediate medical attention.[1]

Laboratory Handling and Exposure Controls

A proactive approach to safety through proper engineering controls and personal protective
equipment (PPE) is paramount.

Engineering Controls:

o Ventilation: Always handle this compound in a well-ventilated area. For procedures that may
generate dust or aerosols, a certified chemical fume hood is mandatory.[6]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible
and in close proximity to the workstation.[1]
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Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or
European Standard EN166 regulations.[1]

e Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile rubber) to prevent
skin contact.[11]

o Skin and Body Protection: Wear a standard laboratory coat. For larger quantities or tasks
with a higher risk of spillage, consider additional protective clothing.[3]

Hygiene Measures:

e Wash hands thoroughly after handling the compound and before leaving the laboratory.[5]
[12]

» Do not eat, drink, or smoke in areas where chemicals are handled.

Storage and Stability

Proper storage is crucial for maintaining the compound's integrity and ensuring safety.

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and acid
chlorides, as these could potentially react with the carboxylic acid or ester functional groups.

[1][7]

« Stability: The compound is stable under recommended storage conditions.[8]

Accidental Release and Disposal Procedures

A clear and rehearsed plan for managing spills is essential for laboratory safety.
Spill Cleanup Protocol:

o Evacuate: Alert personnel in the immediate area and evacuate non-essential staff.
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e Ventilate: Ensure the area is well-ventilated.

» Contain: For a solid spill, carefully sweep up the material, avoiding dust generation.[1] Use
dry cleanup procedures.[2]

» Absorb: Place the swept-up material into a suitable, labeled container for disposal.[12]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

o PPE: All personnel involved in the cleanup must wear appropriate PPE as described in
Section 4.

Waste Disposal:

» Dispose of the chemical waste in accordance with all applicable federal, state, and local
environmental regulations.[8] Do not let the product enter drains.[4][7]

Physical and Chemical Properties

Property Value Source
Molecular Formula C9H15N0O4 N/A
Molecular Weight 201.22 g/mol [12]
Appearance WTZe or off-white crystalline 5]

soli

Partially soluble in water,
Solubility soluble in some organic [5]

solvents

Visualization of Pre-Handling Risk Assessment
Workflow

The following diagram outlines the essential decision-making process a researcher should
undertake before working with 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid. This
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workflow ensures that all safety aspects are considered, creating a self-validating system of
preparedness.

Phase 1: Preparation & Information Gathering
Identify Compound:
1-(Ethoxycarbonyl)piperidine-4-carboxylic acid

Locate

v
(Review Safety Data Sheet (SDS))

& Analog Data

}xtract

Understand Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

Assess Risk

Phase 2: Implementing Controls
Select Engineering Controls
(e.g., Fume Hood)

'

Select Personal Protective Equipment (PPE)
- Goggles
- Gloves
- Lab Coat

'

[Verify Location of Safety Equipmeng

(Eyewash, Shower)

Proceed with Experiment
Using Safe Handling Practices

Follow Emergency Protocols
(First Aid / Spill Cleanup)

Properly Label and Store
or Dispose of Waste
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Caption: Risk assessment workflow for handling irritant chemicals.

Conclusion

While 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid is a valuable synthetic intermediate,
its potential to cause skin, eye, and respiratory irritation demands respect and adherence to
rigorous safety protocols. By understanding the causal links between its chemical properties
and its hazards, and by implementing the engineering controls, personal protective equipment,
and handling procedures outlined in this guide, researchers can effectively mitigate risks. The
foundation of laboratory safety lies not just in following rules, but in understanding the reasons
behind them, thereby creating a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: A Chemist's Perspective on a Versatile
Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042520#1-ethoxycarbonyl-piperidine-4-carboxylic-
acid-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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